Cas no 13528-19-3 (Thiourea,N-(3-chloro-4-methylphenyl)-N'-phenyl-)

• Product Name: Thiourea,N-(3-chloro-4-methylphenyl)-N'-phenyl-
• CAS No: 13528-19-3
• MF: C₁₄H₁₃ClN₂S
• MW: 276.784420728683
• CID: 222021
• PubChem ID: 872459
• Update Time: 2025-04-19

Thiourea,N-(3-chloro-4-methylphenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-N'-phenyl-Thiourea
• Thiourea,N-(3-chloro-4-methylphenyl)-N'-phenyl-
• 1-(3-Chloro-4-methylphenyl)-3-phenylthiourea
• DTXSID30928940
• AKOS000496825
• N-(3-Chloro-4-methylphenyl)-N'-phenylcarbamimidothioic acid
• NSC-191424
• Oprea1_392060
• N-(3-chloro-4-methylphenyl)-N'-phenylthiourea
• NSC191424
• 13528-19-3

• Inchi： 1S/C14H13ClN2S/c1-10-7-8-12(9-13(10)15)17-14(18)16-11-5-3-2-4-6-11/h2-9H,1H3,(H2,16,17,18)
• InChI Key： UNVMWWSAMDZCFM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 276.04899
• Monoisotopic Mass: 276.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.343
• Boiling Point: 387.4°C at 760 mmHg
• Flash Point: 188.1°C
• Refractive Index: 1.728
• PSA: 24.06
• LogP: 4.60330